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Compound of Interest

Compound Name: 5-(2,6-dibromophenyl)oxazole

CAS No.: 2364585-15-7

Cat. No.: B6356274

Get Quote

Executive Summary & Chemical Identity
Do not dispose of this compound down the drain or in general trash. 5-(2,6-
dibromophenyl)oxazole is a halogenated heterocyclic compound. Due to the presence of two

bromine atoms on the phenyl ring, it is classified strictly as Halogenated Organic Waste.

Improper disposal poses significant risks to aquatic ecosystems (due to persistence) and

laboratory infrastructure (corrosion of standard incinerators).
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Property Description

Chemical Structure
Oxazole ring coupled to a 2,6-dibromophenyl

group.[1][2][3]

Primary Hazard

Aquatic Toxicity & Persistence. Halogenated

aromatics are often resistant to biodegradation.

[1][2]

Physical State Solid (typically off-white to yellow powder).[1][2]

Solubility
Insoluble in water; soluble in DCM, DMSO,

Methanol.[1][2]

Waste Code (EPA/RCRA)

Not P-listed. Defaults to D001 (if flammable

solvent used) or general Halogenated Solvent

codes (e.g., F002 characteristics) when in

solution.[1][2][4]

The Logic of Segregation (Why It Matters)
As a scientist, you must understand the causality of your waste management choices:

The Halogen Factor: Standard municipal incinerators or non-specialized lab waste kilns

operate at temperatures sufficient to burn carbon backbones but insufficient to cleanly break

Carbon-Bromine bonds. This can lead to the formation of HBr (hydrobromic acid) gas, which

corrodes scrubber systems, or brominated dioxins (highly toxic) if combustion is incomplete.

The Cost Factor: Disposal facilities charge significantly more (often 2-3x) for halogenated

waste because it requires high-temperature injection incineration with specific acid-gas

scrubbing. Mixing this compound with non-halogenated waste (like pure Acetone or Ethanol)

"contaminates" the cheaper stream, forcing the entire volume to be treated as expensive

halogenated waste.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Powder)
Use this protocol for expired shelf stock, weighing errors, or synthesis solids.[1][2]
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.

Avoid metal containers as residual HBr (if decomposition occurs) can corrode metal.

Labeling: Affix a hazardous waste tag immediately.

Constituent: "5-(2,6-dibromophenyl)oxazole"[1][2]

Hazard Checkbox: [x] Toxic [x] Irritant[1]

Stream Name: "Solid Halogenated Organic Waste"

Transfer: Transfer the solid using a disposable spatula. Do not generate dust.[5][6]

Decontamination: Wipe the neck of the jar with a Kimwipe dampened with Dichloromethane

(DCM) or Ethanol. Place the Kimwipe inside the same jar.

Closure: Screw the lid tight. Do not leave open in the fume hood.

Scenario B: Disposal of Solutions (Mother Liquor / HPLC
Waste)
Use this protocol for reaction mixtures or dissolved samples.

Solvent Assessment:

If dissolved in DCM, Chloroform, or Chlorobenzene: Pour directly into the Halogenated

Solvent Carboy.[2]

If dissolved in DMSO, Methanol, or Acetone: Because the solute (the oxazole) contains

bromine, the entire solution must now be treated as Halogenated Waste.[2]

Segregation: Pour into the container marked "Halogenated Organic Solvents."

Critical: Do NOT pour into the "Non-Halogenated" or "Aqueous" waste streams.[7]

Rinsing: Triple rinse the original glassware with a minimal amount of acetone. Pour the

rinsate into the Halogenated waste container.
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Operational Workflow Visualization
The following diagram outlines the decision logic for disposing of 5-(2,6-
dibromophenyl)oxazole.

Waste Generation:
5-(2,6-dibromophenyl)oxazole

Determine Physical State

Pure Solid / Powder  dissolved in Solution

Place in HDPE/Glass Jar
Label: 'Solid Halogenated Waste' Check Solvent Type

Solvent is Halogenated
(e.g., DCM, Chloroform)

Solvent is Non-Halogenated
(e.g., DMSO, MeOH)

Pour into 'Halogenated Organic'
Waste Carboy

CONTAMINATION EVENT:
Entire volume becomes Halogenated.

Pour into 'Halogenated Organic' Carboy

EHS Pickup / High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating halogenated oxazole waste based on physical state

and solvent composition.
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Compatibility & Storage Data
Store waste containers in a Satellite Accumulation Area (SAA) until pickup. Ensure compatibility

to prevent accidental reactions.

Chemical Class
Compatibility with 5-(2,6-
dibromophenyl)oxazole

Action

Oxidizers (Peroxides, Nitric

Acid)
INCOMPATIBLE

Do Not Mix. Oxazoles can be

oxidized, potentially releasing

heat or toxic gases.[1][2][8][9]

Store separately.

Strong Acids (HCl, H2SO4) Reactive

Oxazole rings can undergo

hydrolysis or protonation.[1][2]

Avoid mixing in waste stream if

possible.[7]

Halogenated Solvents (DCM) Compatible
Ideal carrier solvent for

disposal.[1][2]

Aqueous Streams Poor Solubility

Will precipitate out as sludge.

[1][2] Do not pour into aqueous

waste jugs.

Emergency Contingencies (Spill Management)
In the event of a benchtop spill of the solid powder:

PPE: Wear nitrile gloves, lab coat, and safety glasses. If powder is fine/dusty, use a N95 or

P100 respirator to avoid inhalation.

Containment: Do not dry sweep (creates dust). Cover the spill with a damp paper towel

(dampened with water or ethanol) to weigh down the powder.

Cleanup: Scoop the damp material and towels into a wide-mouth jar.

Labeling: Label the jar as "Debris from Halogenated Spill" and dispose of via the solid

halogenated route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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